Cas no 2229088-83-7 (3-(3-cyclopropylphenoxy)-3-methylazetidine)

• Product Name: 3-(3-cyclopropylphenoxy)-3-methylazetidine
• CAS No: 2229088-83-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5898170
• PubChem ID: 165708471
• Update Time: 2025-08-05

3-(3-cyclopropylphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropylphenoxy)-3-methylazetidine
• EN300-1736410
• 2229088-83-7

• Inchi： 1S/C13H17NO/c1-13(8-14-9-13)15-12-4-2-3-11(7-12)10-5-6-10/h2-4,7,10,14H,5-6,8-9H2,1H3
• InChI Key： REHPAEBDXRWABU-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(=C1)C1CC1)C1(C)CNC1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-cyclopropylphenoxy)-3-methylazetidine

3-(3-Cyclopropylphenoxy)-3-methylazetidine: A Comprehensive Overview

The compound with CAS No. 2229088-83-7, known as 3-(3-cyclopropylphenoxy)-3-methylazetidine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of a cyclopropyl group attached to a phenoxy moiety introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers exploring novel chemical entities.

Structure and Synthesis: The molecular structure of 3-(3-cyclopropylphenoxy)-3-methylazetidine is characterized by a phenoxy group substituted at the third position of the azetidine ring, with a cyclopropyl group attached to the phenyl ring. This arrangement creates a unique stereochemical environment that can influence the compound's reactivity and biological activity. Recent studies have focused on optimizing the synthesis of this compound, employing various methodologies such as nucleophilic substitution and ring-closing reactions. Researchers have reported that the use of specific catalysts and reaction conditions can significantly enhance the yield and purity of the product, making it more accessible for further studies.

Pharmacological Activity: One of the most promising aspects of 3-(3-cyclopropylphenoxy)-3-methylazetidine is its potential pharmacological activity. Preclinical studies have indicated that this compound exhibits antitumor activity, particularly against certain types of cancer cells. The mechanism underlying this activity appears to involve interference with cellular signaling pathways that are critical for tumor growth and metastasis. Additionally, there is emerging evidence suggesting that this compound may possess anti-inflammatory properties, which could make it a candidate for treating chronic inflammatory diseases.

Applications in Drug Development: Given its structural versatility and observed biological activities, 3-(3-cyclopropylphenoxy)-3-methylazetidine holds potential as a lead compound in drug discovery programs. Pharmaceutical companies are increasingly exploring azetidine derivatives for their ability to modulate various therapeutic targets. For instance, recent research has highlighted the possibility of using this compound as a modulator of G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for many drugs.

Future Directions: The continued exploration of 3-(3-cyclopropylphenoxy)-3-methylazetidine is expected to yield further insights into its therapeutic potential. Ongoing studies aim to elucidate its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability as a drug candidate. Additionally, researchers are investigating methods to improve its bioavailability and reduce any potential toxicity.

In conclusion, CAS No. 2229088-83-7, or 3-(3-cyclopropylphenoxy)-3-methylazetidine, represents a fascinating molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in the development of novel therapeutic agents. As research progresses, this compound is likely to contribute significantly to advancements in drug discovery and development.